Cas no 1805584-57-9 (Ethyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805584-57-9
• MF: C₁₂H₁₁ClF₂N₂O₂
• MW: 288.677748918533
• CID: 4880121
• Update Time: 2025-05-22

Ethyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H11ClF2N2O2/c1-2-19-10(18)3-8-9(5-16)17-6-7(4-13)11(8)12(14)15/h6,12H,2-4H2,1H3
• InChI Key： MDEPXKLHKVEHJX-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C#N)C(CC(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 359
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Ethyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1805584-57-9)

Ethyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-acetate (CAS 1805584-57-9) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloromethyl, cyano, and difluoromethyl functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly focusing on this compound due to its potential applications in drug discovery and crop protection formulations.

The compound's CAS number 1805584-57-9 serves as a critical identifier in chemical databases, ensuring precise tracking in patent literature and regulatory submissions. Recent studies highlight its role in developing kinase inhibitors, a hot topic in oncology research, aligning with the growing demand for targeted cancer therapies. Additionally, its difluoromethyl group enhances metabolic stability, a key consideration in medicinal chemistry optimization.

From a synthetic perspective, Ethyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-acetate demonstrates remarkable reactivity in cross-coupling reactions, a trending area in green chemistry. Its chloromethyl moiety allows for facile derivatization, while the cyano group enables diverse transformations, addressing the pharmaceutical industry's need for structural diversity. These attributes have sparked discussions in scientific forums about its potential in fragment-based drug design.

Analytical characterization of CAS 1805584-57-9 typically involves advanced techniques like LC-MS and NMR spectroscopy, reflecting the compound's complexity. The agrochemical sector has shown particular interest in its difluoromethylpyridine scaffold, given the rising global focus on sustainable pest control solutions. This aligns with searches for next-generation fungicides and herbicide intermediates in agricultural databases.

Storage and handling recommendations for this compound emphasize stability under inert conditions, with literature suggesting protection from moisture to preserve its reactive functional groups. The ethyl ester component offers improved solubility profiles compared to carboxylic acid analogs, a frequent consideration in formulation development. These properties make it valuable for high-throughput screening applications in drug discovery pipelines.

Recent patent analyses reveal growing intellectual property activity surrounding pyridine-3-acetate derivatives, particularly in central nervous system (CNS) drug development. The compound's logP value and hydrogen bond acceptors make it suitable for blood-brain barrier penetration studies, addressing a major challenge in neurological disorder research. This connection to neurodegenerative disease targets has increased its visibility in scientific literature.

Quality control protocols for 1805584-57-9 typically specify HPLC purity thresholds above 98%, reflecting its use as a pharmaceutical building block. The compound's chromatographic behavior has been extensively documented, aiding method development for related heterocyclic compounds. These analytical considerations are crucial for researchers investigating structure-activity relationships in lead optimization programs.

Environmental fate studies of similar difluoromethylpyridines suggest favorable biodegradation profiles, relevant to discussions about green chemistry metrics. The compound's molecular weight (284.68 g/mol) and hydrogen bond donor count (0) make it compliant with many drug-likeness criteria, explaining its popularity in combinatorial chemistry libraries. These characteristics frequently appear in searches about lead compound identification strategies.

Scale-up synthesis of Ethyl 5-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine-3-acetate presents interesting challenges in process chemistry, particularly regarding the selective introduction of the difluoromethyl group. Recent advances in flow chemistry have improved yields for similar transformations, a topic gaining traction in chemical engineering circles. These developments address industry needs for cost-effective synthesis of complex heterocycles.

The compound's crystal structure has been determined to facilitate computational modeling studies, supporting virtual screening initiatives. Its electrostatic potential maps reveal interesting features for molecular docking applications, connecting to popular searches about AI in drug discovery. These computational aspects complement experimental research on this multifunctional intermediate.